ethyl (3-hydroxy-5-oxo-2,3,6,7,8,9-hexahydro-5H-[1]benzothieno[2,3-d][1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetate

• IUPAC Name: ethyl 2-(14-hydroxy-16-oxo-8,12-dithia-10,15-diazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2(7),10-trien-14-yl)acetate
• InChI: InChI=1S/C16H18N2O4S2/c1-2-22-11(19)7-16(21)8-23-15-17-13-12(14(20)18(15)16)9-5-3-4-6-10(9)24-13/h21H,2-8H2,1H3
• InChI Key: MQZKSABCKINXGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1(CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N21)O
• Molecular Formula: C16H18N2O4S2
• Molecular Weight: 366.5 g/mol

Description

Ethyl (3-hydroxy-5-oxo-2,3,6,7,8,9-hexahydro-5H-[1]benzothieno[2,3-d][1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetate is a useful research compound. Its molecular formula is C16H18N2O4S2 and its molecular weight is 366.45. The purity is usually 95%.
BenchChem offers high-quality ethyl (3-hydroxy-5-oxo-2,3,6,7,8,9-hexahydro-5H-[1]benzothieno[2,3-d][1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl (3-hydroxy-5-oxo-2,3,6,7,8,9-hexahydro-5H-[1]benzothieno[2,3-d][1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

• Ethyl 4-chloroacetoacetate reacts with 4-amino-6-hydroxy-2-pyrimidinethiol to yield ethyl 3-hydroxy-5-oxo-7-aminothiazolino[3,2-a]pyrimidin-3-acetate, which undergoes various chemical transformations, including cyclization to form complex poly-cyclic lactams (Campaigne, Folting, Huffman, & Selby, 1981).
• Synthesis of thiazolopyrimidine derivatives involves the reaction of ethyl acetoacetate with 1,3-thiazol-2-amine and aromatic aldehydes, forming various ethyl thiazolo[3,2-a]pyrimidine-6-carboxylates (Vasilkova, Nikulin, & Krivenko, 2020).

Biological Activity and Medicinal Applications

• Some ethyl thiazolo[3,2-a]pyrimidine derivatives show excellent biocidal properties against Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi (Youssef, Abbady, Ahmed, & Omar, 2011).
• The reaction of ethyl acetoacetate with 2-aminothiazoles leads to the formation of 5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one derivatives, which are reduced to corresponding amines and have potential applications in medicinal chemistry (Veretennikov & Pavlov, 2013).

Crystallographic and Structural Analysis

• X-ray diffraction analysis has been used to confirm the structures of various thiazolo[3,2-a]pyrimidine derivatives, providing valuable insights into their molecular configuration (Pietrzak et al., 2018).